Cas no 1704979-38-3 ((3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyrimidin-4-yl)propanoic acid)

• Product Name: (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyrimidin-4-yl)propanoic acid
• CAS No: 1704979-38-3
• MF: C₂₃H₂₁N₃O₄
• MW: 403.430545568466
• CID: 6520476
• PubChem ID: 103841392
• Update Time: 2025-10-22

(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyrimidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyrimidin-4-yl)propanoic acid
• 1704979-38-3
• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylpyrimidin-4-yl)propanoic acid
• EN300-1285146

• Inchi： 1S/C23H21N3O4/c1-14-24-11-10-20(25-14)21(12-22(27)28)26-23(29)30-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-11,19,21H,12-13H2,1H3,(H,26,29)(H,27,28)/t21-/m0/s1
• InChI Key： XORBQTVDTDFIMF-NRFANRHFSA-N
• SMILES： O(C(N[C@H](C1C=CN=C(C)N=1)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 403.15320616g/mol
• Monoisotopic Mass: 403.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Additional information on (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyrimidin-4-yl)propanoic acid

Research Brief on (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyrimidin-4-yl)propanoic acid (CAS: 1704979-38-3)

In recent years, the compound (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyrimidin-4-yl)propanoic acid (CAS: 1704979-38-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutics targeting protein-protein interactions and enzyme inhibition. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the 2-methylpyrimidin-4-yl moiety makes it a versatile intermediate in peptide synthesis and a promising candidate for further pharmacological studies.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its role as a building block in the preparation of peptide-based drugs. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions. The incorporation of the 2-methylpyrimidin-4-yl group introduces a heterocyclic element that can enhance binding affinity and selectivity towards biological targets. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the purity and structural integrity of the compound, ensuring its suitability for further biological evaluation.

One of the key areas of investigation has been the potential of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyrimidin-4-yl)propanoic acid to modulate specific enzymatic pathways. Preliminary in vitro studies have demonstrated its ability to inhibit certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. The compound's mechanism of action appears to involve competitive inhibition, where it binds to the active site of the target enzyme, thereby preventing substrate access. These findings suggest that it could serve as a lead compound for the development of new kinase or protease inhibitors.

In addition to its enzymatic inhibition properties, the compound has also been explored for its role in stabilizing protein-protein interactions. The 2-methylpyrimidin-4-yl group has been shown to participate in π-π stacking and hydrogen bonding interactions, which are critical for maintaining the stability of protein complexes. This property is particularly valuable in the design of peptidomimetics and small-molecule modulators of protein interactions. Recent computational studies, including molecular docking and dynamics simulations, have provided insights into the binding modes and energetics of the compound, further supporting its potential as a therapeutic agent.

The pharmacological profile of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyrimidin-4-yl)propanoic acid has also been investigated in preclinical models. Studies in cell-based assays have revealed its ability to penetrate cell membranes and exert biological effects at micromolar concentrations. Notably, the compound has shown low cytotoxicity in normal cell lines, indicating a favorable safety profile. However, further optimization of its pharmacokinetic properties, such as solubility and metabolic stability, is required to enhance its therapeutic potential.

Looking ahead, the continued exploration of (3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpyrimidin-4-yl)propanoic acid and its derivatives holds promise for advancing drug discovery efforts. Future research directions may include the synthesis of analogs with improved potency and selectivity, as well as the evaluation of their efficacy in animal models of disease. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound. As the field progresses, this molecule may emerge as a valuable tool for understanding and targeting complex biological pathways.